Cas no 2228531-70-0 (2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid)

• Product Name: 2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid
• CAS No: 2228531-70-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5825704
• PubChem ID: 165968606
• Update Time: 2025-10-24

2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid
• 2228531-70-0
• EN300-1805495

• Inchi： 1S/C11H10N2O2/c1-7(11(14)15)10-8-5-3-4-6-9(8)13(2)12-10/h3-6H,1H2,2H3,(H,14,15)
• InChI Key： GCPJCLVVEYFMJW-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid

2-(1-Methyl-1H-Indazol-3-Yl)Prop-2-Enoic Acid: A Comprehensive Overview

2-(1-Methyl-1H-indazol-3-yl)prop-2-enoic acid, identified by the CAS number 2228531-70-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its indazole ring system and propenoic acid moiety, has garnered attention due to its potential applications in drug discovery and material science. The indazole group, a heterocyclic aromatic structure, is known for its versatility in chemical reactivity and biological activity, making it a valuable component in the design of bioactive compounds.

The structure of 2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid comprises a central indazole ring substituted with a methyl group at position 1 and a propenoic acid group at position 3. The propenoic acid moiety introduces additional functionality, including the potential for hydrogen bonding and participation in various chemical reactions. This combination of structural features contributes to the compound's unique chemical properties and biological interactions.

Recent studies have explored the synthesis of 2-(1-methyl-1H-indazol-3-yl)prop-2-enoic acid through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of synthesis but also opened avenues for scaling up production for research purposes. The compound has been evaluated for its potential as a building block in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive agents.

In terms of biological activity, 2-(1-methyl-1H-indazol-3-yl)prop-2-en oic acid has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, research has highlighted its ability to modulate certain signaling pathways involved in inflammation and cancer progression. These findings underscore the compound's potential as a lead molecule for drug development.

The physical properties of CAS 2228531700 include a melting point of approximately 150°C and a solubility profile that favors organic solvents over aqueous solutions. These characteristics are advantageous for its use in various chemical reactions and analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 2-(1-methyl -1H-indazol -3 -yl )prop - 2 - enoic acid, with its unique structural features and promising biological activity, represents an important compound in contemporary chemical research. As ongoing studies continue to unravel its full potential, this molecule is poised to make significant contributions to the advancement of medicinal chemistry and related fields.